Cas no 38117-49-6 (Pyridinium, 4-(methoxycarbonyl)-1-methyl-)
38117-49-6 structure
Product Name:Pyridinium, 4-(methoxycarbonyl)-1-methyl-
CAS No:38117-49-6
MF:C8H10NO2
MW:152.170502185822
CID:292308
PubChem ID:413436
Update Time:2025-04-19
Pyridinium, 4-(methoxycarbonyl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium, 4-(methoxycarbonyl)-1-methyl-
- methyl 1-methylpyridin-1-ium-4-carboxylate
- CHEMBL72760
- 38117-49-6
- 4-(methoxycarbonyl)-1-methylpyridinium
- DTXSID00328716
- SCHEMBL10256958
- AKOS002232574
- AE-848/00864037
- 4-(METHOXYCARBONYL)-1-METHYLPYRIDIN-1-IUM
-
- Inchi： 1S/C8H10NO2/c1-9-5-3-7(4-6-9)8(10)11-2/h3-6H,1-2H3/q+1
- InChI Key： QSTZQJMQOOWRNP-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=C[N+](C)=CC=1)=O
Computed Properties
- Exact Mass: 152.0712
- Monoisotopic Mass: 152.071153562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.18
Pyridinium, 4-(methoxycarbonyl)-1-methyl- Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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